Cas no 1070879-46-7 (4-bromo-6-ethoxy-2-methylquinoline)

• Product Name: 4-bromo-6-ethoxy-2-methylquinoline
• CAS No: 1070879-46-7
• MF: C₁₂H₁₂BrNO
• MW: 266.13378238678
• CID: 1183148
• PubChem ID: 329773609
• Update Time: 2025-05-28

4-bromo-6-ethoxy-2-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 4-bromo-6-ethoxy-2-methylquinoline
• CTK4A4975
• ZINC32099863
• AG-D-21972
• KB-240831
• CTK4A4975; ZINC32099863; AG-D-21972; KB-240831;
• MFCD11505131
• VSB87946
• 1070879-46-7
• DTXSID40653695
• 4-Bromo-6-ethoxy-2-methylquinoline, AldrichCPR

• MDL： MFCD11505131
• Inchi： 1S/C12H12BrNO/c1-3-15-9-4-5-12-10(7-9)11(13)6-8(2)14-12/h4-7H,3H2,1-2H3
• InChI Key： HWNKSJFISFTFTO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)N=C2C=CC(=CC2=1)OCC

Computed Properties

• Exact Mass: 265.01000
• Monoisotopic Mass: 265.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12000
• LogP: 3.70440

4-bromo-6-ethoxy-2-methylquinoline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318-H413
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Additional information on 4-bromo-6-ethoxy-2-methylquinoline

Comprehensive Overview of 4-Bromo-6-Ethoxy-2-Methylquinoline (CAS 1070879-46-7): Properties, Applications, and Research Insights

4-Bromo-6-ethoxy-2-methylquinoline (CAS 1070879-46-7) is a halogenated quinoline derivative that has garnered significant attention in pharmaceutical and material science research due to its unique structural features. The compound's molecular formula, C₁₂H₁₂BrNO, combines a bromine substituent at the 4-position and an ethoxy group at the 6-position, which enhance its reactivity and solubility in organic solvents. Researchers frequently explore its potential as a building block for synthesizing complex heterocycles, particularly in drug discovery targeting kinase inhibitors and antimicrobial agents.

Recent studies highlight the growing demand for functionalized quinolines like 4-bromo-6-ethoxy-2-methylquinoline in medicinal chemistry. Its CAS 1070879-46-7 is often cited in patents related to cancer therapeutics and neurological disorders, aligning with trends in personalized medicine. The compound's electron-rich aromatic system facilitates cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig, making it invaluable for high-throughput screening libraries. Users searching for "quinoline derivatives for drug development" or "CAS 1070879-46-7 synthesis" will find this compound relevant to cutting-edge applications.

From a material science perspective, 4-bromo-6-ethoxy-2-methylquinoline serves as a precursor for organic semiconductors and light-emitting diodes (OLEDs). Its bromine atom allows precise functionalization via palladium-catalyzed reactions, a topic frequently queried in AI-driven chemical databases. Environmental considerations also drive interest in green synthesis methods for this compound, with researchers optimizing solvent-free protocols to reduce waste.

Analytical characterization of CAS 1070879-46-7 typically involves NMR spectroscopy and high-resolution mass spectrometry (HRMS), techniques commonly discussed in open-access chemistry forums. Stability studies confirm its robustness under ambient conditions, though storage in argon-filled containers is recommended for long-term preservation. These details address frequent search queries like "how to characterize 4-bromo-6-ethoxy-2-methylquinoline" or "storage conditions for halogenated quinolines."

In summary, 4-bromo-6-ethoxy-2-methylquinoline (CAS 1070879-46-7) bridges multiple disciplines, from drug discovery to advanced materials. Its versatility and compatibility with modern catalytic technologies ensure its continued relevance in both academic and industrial settings. Future research may explore its role in bioimaging probes or covalent organic frameworks (COFs), areas gaining traction in scientific literature and grant-funded projects.